Cas no 292064-75-6 (5-{(4-Fluorobenzyl)thiomethyl}-1,3,4-thiadiazol-2-amine)

5-{(4-Fluorobenzyl)thiomethyl}-1,3,4-thiadiazol-2-amine structure
292064-75-6 structure
Product Name:5-{(4-Fluorobenzyl)thiomethyl}-1,3,4-thiadiazol-2-amine
CAS No:292064-75-6
MF:C10H10FN3S2
MW:255.33490228653
MDL:MFCD01590330
CID:3140677
PubChem ID:659622
Update Time:2025-04-21

5-{(4-Fluorobenzyl)thiomethyl}-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(((4-Fluorobenzyl)thio)methyl)-1,3,4-thiadiazol-2-amine
    • 1,3,4-thiadiazol-2-amine, 5-[[[(4-fluorophenyl)methyl]thio]methyl]-
    • CS-0314977
    • STK016733
    • 5-[(4-fluorophenyl)methylsulfanylmethyl]-1,3,4-thiadiazol-2-amine
    • 5-([(4-Fluorobenzyl)thio]methyl)-1,3,4-thiadiazol-2-amine
    • 5-[[(4-FLUOROBENZYL)THIO]METHYL]-1,3,4-THIADIAZOL-2-AMINE
    • BDBM34248
    • ALBB-016197
    • NSC834439
    • HMS2437B10
    • AM-900/12742008
    • SR-01000000941
    • CHEMBL1519334
    • NSC-834439
    • AM-900/25025011
    • 5-{[(4-fluorobenzyl)thio]methyl}-1,3,4-thiadiazol-2-amine
    • H31432
    • NCGC00018995-02
    • MLS000027399
    • AKOS005377918
    • BBL002927
    • [5-[[(4-fluorobenzyl)thio]methyl]-1,3,4-thiadiazol-2-yl]amine
    • 5-[[(4-fluorophenyl)methylthio]methyl]-1,3,4-thiadiazol-2-amine
    • NCGC00018995-01
    • Oprea1_333958
    • cid_659622
    • Oprea1_735772
    • MFCD01590330
    • 5-({[(4-fluorophenyl)methyl]sulfanyl}methyl)-1,3,4-thiadiazol-2-amine
    • 5-{[(4-fluorobenzyl)sulfanyl]methyl}-1,3,4-thiadiazol-2-amine
    • VS-01264
    • SMR000036684
    • 292064-75-6
    • SR-01000000941-2
    • 5-[(4-fluorobenzylsulfanyl)methyl]-1,3,4-thiadiazol-2amine
    • 5-{(4-Fluorobenzyl)thiomethyl}-1,3,4-thiadiazol-2-amine
    • MDL: MFCD01590330
    • Inchi: 1S/C10H10FN3S2/c11-8-3-1-7(2-4-8)5-15-6-9-13-14-10(12)16-9/h1-4H,5-6H2,(H2,12,14)
    • InChI Key: RVDXIJIAKMLTCW-UHFFFAOYSA-N
    • SMILES: S(CC1=NN=C(N)S1)CC1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 255.03001784Da
  • Monoisotopic Mass: 255.03001784Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 105Ų

5-{(4-Fluorobenzyl)thiomethyl}-1,3,4-thiadiazol-2-amine Security Information

  • HazardClass:IRRITANT

5-{(4-Fluorobenzyl)thiomethyl}-1,3,4-thiadiazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM516235-1g
5-(((4-Fluorobenzyl)thio)methyl)-1,3,4-thiadiazol-2-amine
292064-75-6 97%
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$176 2023-02-17
abcr
AB371580-500 mg
5-{[(4-Fluorobenzyl)sulfanyl]methyl}-1,3,4-thiadiazol-2-amine
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F057110-250mg
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AB371580-500mg
5-{[(4-Fluorobenzyl)sulfanyl]methyl}-1,3,4-thiadiazol-2-amine; .
292064-75-6
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€205.00 2025-02-14
abcr
AB371580-1g
5-{[(4-Fluorobenzyl)sulfanyl]methyl}-1,3,4-thiadiazol-2-amine; .
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A2B Chem LLC
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